N-(4-((4-(1H-benzo[d]imidazol-2-yl)piperidin-1-yl)sulfonyl)phenyl)-2-cyclopentylacetamide

• IUPAC Name: N-[4-[4-(1H-benzimidazol-2-yl)piperidin-1-yl]sulfonylphenyl]-2-cyclopentylacetamide
• InChI: InChI=1S/C25H30N4O3S/c30-24(17-18-5-1-2-6-18)26-20-9-11-21(12-10-20)33(31,32)29-15-13-19(14-16-29)25-27-22-7-3-4-8-23(22)28-25/h3-4,7-12,18-19H,1-2,5-6,13-17H2,(H,26,30)(H,27,28)
• InChI Key: OSPNLRIGSGRTSQ-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)CC(=O)NC2=CC=C(C=C2)S(=O)(=O)N3CCC(CC3)C4=NC5=CC=CC=C5N4
• Molecular Formula: C25H30N4O3S
• Molecular Weight: 466.6 g/mol

Description

The compound you mentioned is a complex organic molecule that contains several functional groups, including a benzimidazole ring, a piperidine ring, a sulfonyl group, a phenyl ring, and an acetamide group attached to a cyclopentyl ring. The benzimidazole and piperidine rings are common structures in many biologically active compounds.

Molecular Structure Analysis

The benzimidazole ring in the molecule is a heterocyclic aromatic compound, which means it has a ring structure containing atoms of at least two different elements. The piperidine ring is a saturated heterocyclic compound, containing a nitrogen atom.

Chemical Reactions Analysis

The reactivity of this compound would depend on the specific conditions and reagents used. The benzimidazole and piperidine rings might undergo electrophilic substitution reactions. The sulfonyl group could potentially be reduced or hydrolyzed under certain conditions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its specific structure. For example, the presence of the benzimidazole and piperidine rings might increase its lipophilicity, which could affect its solubility and permeability.

Scientific Research Applications

Antimicrobial Activity

• Imidazole-containing compounds often exhibit antimicrobial properties. . Further studies could focus on specific strains and mechanisms of action.

Antitumor Potential

• Some imidazole derivatives have demonstrated antitumor activity. .

Anti-Inflammatory Effects

• Imidazole-based molecules have been explored for their anti-inflammatory properties. .

Ulcerogenic Activity

• Some imidazole derivatives have been studied for their potential to induce ulcers. .

References:

• Siwach, A., & Verma, P. K. (2021). Synthesis and therapeutic potential of imidazole containing compounds. BMC Chemistry, 15(1), 12. Read more
• Rajendran, V., et al. (2013). Synthesis and pharmacological evaluation of novel 1-(piperidin-4-yl)-1H-benzo[d]imidazole derivatives. Medicinal Chemistry Research, 22(11), 5527–5535. Read more
• Kalinowska-Lis, U., et al. (2019). Antimicrobial potential of 1H-benzo[d]imidazole scaffold: a review. BMC Chemistry, 13(1), 21. Read more

Mechanism of Action

The mechanism of action would depend on the specific biological target of this compound. Benzimidazole derivatives have been found to have a wide range of biological activities, including antiviral, antitumor, antihypertensive, proton pump inhibitory, anthelmintic, antimicrobial, and anti-inflammatory activity.

Future Directions

Future research could explore the potential biological activities of this compound and its derivatives. This could involve testing its activity against various biological targets, studying its mechanism of action, and optimizing its structure for improved activity and selectivity.